Cas no 70452-38-9 (4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide)

• Product Name: 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide
• CAS No: 70452-38-9
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• MDL: MFCD00171127
• CID: 531104
• Update Time: 2025-06-15

4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-trimethoxy-,2-[(phenylamino)thioxomethyl]hydrazide
• 4-PHENYL-1-(3,4,5-TRIMETHOXYBENZOYL)THIOSEMICARBAZIDE
• ST079915
• 1-(3,4,5-Trimethoxybenzoyl)-4-phenylthiosemicarbazide
• 3,4,5-trimethoxy-N-[(phenylcarbamothioyl)amino]benzamide
• N-{[(phenylamino)thioxomethyl]amino}(3,4,5-trimethoxyphenyl)carboxamide
• 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide

• MDL： MFCD00171127
• Inchi： 1S/C17H19N3O4S/c1-22-13-9-11(10-14(23-2)15(13)24-3)16(21)19-20-17(25)18-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,19,21)(H2,18,20,25)
• InChI Key： CYOVTNRTUULFOZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NNC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Topological Polar Surface Area: 113

Additional information on 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide

Introduction to 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide (CAS No. 70452-38-9)

4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide, with the CAS number 70452-38-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiosemicarbazide moiety and a trimethoxybenzoyl group, which contribute to its potential biological activities and therapeutic applications.

The thiosemicarbazide functional group is known for its ability to form coordination complexes with various metal ions, making it a valuable scaffold in the design of metal-based drugs. The presence of the 3,4,5-trimethoxybenzoyl group further enhances the compound's lipophilicity and stability, which are crucial for its pharmacological properties. These structural attributes have led to extensive studies on the compound's potential as an antimicrobial, antifungal, and anticancer agent.

Recent research has highlighted the multifaceted biological activities of 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes and inhibition of essential enzymes, making it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide has shown significant antifungal activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. The antifungal mechanism is believed to involve interference with fungal cell wall synthesis and disruption of intracellular signaling pathways.

The anticancer potential of 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide has also been extensively investigated. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of anticancer activity involves induction of apoptosis through mitochondrial dysfunction and activation of caspase cascades.

The pharmacokinetic properties of 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide have been studied to evaluate its suitability for therapeutic applications. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development.

The safety profile of 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide has also been assessed in preclinical studies. Toxicity evaluations in animal models have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support its potential for further clinical development.

In conclusion, 4-Phenyl-1-(3,4,5-trimethoxybenzoyl)thiosemicarbazide (CAS No. 70452-38-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.